Cas no 1145680-21-2 ([2,3'-Bipyridin]-6-ylmethanamine)

• Product Name: [2,3'-Bipyridin]-6-ylmethanamine
• CAS No: 1145680-21-2
• MF: C₁₁H₁₁N₃
• MW: 185.225141763687
• CID: 4828417
• Update Time: 2025-06-10

[2,3'-Bipyridin]-6-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• [2,3'-Bipyridin]-6-ylmethanamine

• Inchi： 1S/C11H11N3/c12-7-10-4-1-5-11(14-10)9-3-2-6-13-8-9/h1-6,8H,7,12H2
• InChI Key： CMZJBDBBCFRXPL-UHFFFAOYSA-N
• SMILES： N1C(=CC=CC=1C1C=NC=CC=1)CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 0.4
• Topological Polar Surface Area: 51.8

Additional information on [2,3'-Bipyridin]-6-ylmethanamine

Introduction to [2,3'-Bipyridin]-6-ylmethanamine (CAS No. 1145680-21-2)

[2,3'-Bipyridin]-6-ylmethanamine (CAS No. 1145680-21-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique bipyridine structure, exhibits a range of biological activities that make it a valuable candidate for the development of novel therapeutic agents. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of [2,3'-Bipyridin]-6-ylmethanamine.

Chemical Properties and Structure

[2,3'-Bipyridin]-6-ylmethanamine is a derivative of bipyridine, a heterocyclic compound consisting of two pyridine rings connected by a single bond. The molecular formula of this compound is C₁₁H₁₃N₃, and it has a molecular weight of 187.24 g/mol. The presence of the amine group (-NH₂) at the 6-position of the bipyridine ring imparts unique chemical and biological properties to the molecule.

The bipyridine scaffold is known for its ability to form stable complexes with various metal ions, making it an important ligand in coordination chemistry. The amine group further enhances its reactivity and functional versatility. The compound is typically synthesized through a series of well-established organic reactions, including coupling reactions and reduction steps.

Synthesis Methods

The synthesis of [2,3'-Bipyridin]-6-ylmethanamine can be achieved through several synthetic routes, each with its own advantages and limitations. One common method involves the reaction of 6-bromopyridine-3-carbaldehyde with 2-aminoethanol in the presence of a suitable base, followed by amination and reduction steps to form the final product.

An alternative approach involves the use of transition metal-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling or the Buchwald-Hartwig amination. These methods offer high yields and excellent functional group tolerance, making them suitable for large-scale synthesis in industrial settings.

Biological Activities and Mechanisms

[2,3'-Bipyridin]-6-ylmethanamine has been extensively studied for its biological activities, particularly in the context of medicinal chemistry and drug discovery. One of its most notable properties is its ability to modulate various biological targets, including enzymes, receptors, and ion channels.

Recent research has shown that [2,3'-Bipyridin]-6-ylmethanamine exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, [2,3'-Bipyridin]-6-ylmethanamine has also been found to possess neuroprotective effects. Studies have demonstrated that it can reduce oxidative stress and prevent neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Potential Applications in Drug Development

The diverse biological activities of [2,3'-Bipyridin]-6-ylmethanamine make it an attractive lead compound for drug development. Its anti-inflammatory and neuroprotective properties have led to its evaluation in preclinical studies for various therapeutic applications.

In the field of inflammation research, [2,3'-Bipyridin]-6-ylmethanamine has shown promise as a potential treatment for chronic inflammatory conditions. Preclinical studies have demonstrated its efficacy in reducing inflammation in animal models, suggesting its potential as a novel anti-inflammatory agent.

In neurology, the compound's ability to protect neurons from oxidative stress and cell death has made it a focus of research for developing treatments for neurodegenerative diseases. Early-stage clinical trials are currently underway to evaluate its safety and efficacy in human patients.

Conclusion

[2,3'-Bipyridin]-6-ylmethanamine (CAS No. 1145680-21-2) is a multifaceted organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new applications and mechanisms of action for this compound, highlighting its importance in advancing our understanding of complex biological processes.